Cas no 2001153-13-3 (4-(Chloromethyl)-6,6,6-trifluorohex-1-ene)

• Product Name: 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene
• CAS No: 2001153-13-3
• MF: C₇H₁₀ClF₃
• MW: 186.602511882782
• CID: 5285176
• Update Time: 2025-10-24

4-(Chloromethyl)-6,6,6-trifluorohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-6,6,6-trifluorohex-1-ene
• 1-Hexene, 4-(chloromethyl)-6,6,6-trifluoro-
• 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene

• Inchi： 1S/C7H10ClF3/c1-2-3-6(5-8)4-7(9,10)11/h2,6H,1,3-5H2
• InChI Key： HDFSBAUZCSCODZ-UHFFFAOYSA-N
• SMILES： ClCC(CC=C)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene

4-(Chloromethyl)-6,6,6-trifluorohex-1-ene (CAS No. 2001153-13-3): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene (CAS 2001153-13-3) has emerged as a valuable intermediate with unique chemical properties. This chloromethyl-trifluorohexene derivative combines the reactivity of an alkene with the electron-withdrawing effects of fluorine atoms, making it particularly useful in pharmaceutical synthesis, materials science, and specialty chemical applications.

The molecular structure of 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene features three strategically positioned fluorine atoms at the terminal carbon, creating significant polarity in the molecule. This trifluoromethyl group enhances the compound's stability while maintaining its reactivity, a combination that has attracted attention from researchers working on fluorine-containing pharmaceuticals and advanced materials. The presence of both chloromethyl and vinyl functionalities allows for diverse chemical transformations, making this compound a versatile building block in synthetic chemistry.

Recent studies highlight the growing importance of fluorinated building blocks like 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene in drug discovery. The pharmaceutical industry increasingly incorporates fluorine atoms into drug candidates to improve metabolic stability, membrane permeability, and binding affinity. This compound serves as a precursor for various fluorine-containing heterocycles that show promise in treating neurological disorders and metabolic diseases, addressing current healthcare challenges.

In material science applications, 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene contributes to the development of fluoropolymers with enhanced properties. Researchers utilize its dual functionality to create novel materials with improved thermal stability, chemical resistance, and surface characteristics. These advanced materials find applications in renewable energy technologies, particularly in solar cell components and battery materials, aligning with global sustainability trends.

The synthesis and handling of 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene require specialized expertise due to its reactive chloromethyl group and alkene moiety. Modern synthetic protocols emphasize efficient, scalable production methods that minimize environmental impact, reflecting the chemical industry's commitment to green chemistry principles. Proper storage conditions typically involve inert atmospheres and temperature control to maintain the compound's stability and purity.

Analytical characterization of 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene employs advanced techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. These analyses confirm the compound's structural integrity and purity, which are critical for its performance in downstream applications. Quality control measures ensure batch-to-batch consistency, meeting the stringent requirements of research and industrial applications.

Market trends indicate growing demand for specialized fluorinated intermediates like 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene, driven by expansion in pharmaceutical R&D and advanced material development. Suppliers now offer custom synthesis services and tailored purity grades to meet diverse research needs, while maintaining compliance with international chemical regulations and safety standards.

Researchers frequently inquire about the reactivity of 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene in various chemical transformations, particularly its use in nucleophilic substitution reactions and polymerization processes. The compound's versatility enables its application in creating complex molecular architectures, making it valuable for synthetic chemists developing new drug candidates or functional materials.

Environmental considerations for 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene focus on developing sustainable synthetic routes and proper waste management protocols. The chemical industry continues to innovate in this area, with emerging technologies that reduce the environmental footprint of fluorinated compound production while maintaining efficiency and cost-effectiveness.

Future research directions for 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene include exploring its potential in click chemistry applications and as a building block for bioactive molecule synthesis. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists and material scientists addressing current technological challenges in healthcare and sustainable development.

Safety protocols for handling 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene emphasize proper personal protective equipment and engineering controls. Researchers should consult detailed safety data sheets and implement appropriate measures when working with this reactive compound, following established laboratory safety guidelines and regulatory requirements.

The commercial availability of 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene from specialty chemical suppliers has expanded in recent years, with options ranging from small-scale research quantities to bulk industrial amounts. Procurement specialists should verify supplier credentials, quality certifications, and regulatory compliance when sourcing this valuable fluorinated intermediate.

In conclusion, 4-(Chloromethyl)-6,6,6-trifluorohex-1-ene (CAS 2001153-13-3) represents an important class of fluorinated synthetic intermediates with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple scientific disciplines, contributing to advancements in pharmaceuticals, materials science, and specialty chemicals.